Cas no 1449274-53-6 (Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate
• CAS No: 1449274-53-6
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• MDL: MFCD22577411
• CID: 4700703
• Update Time: 2025-05-21

Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(4-fluorophenyl)amino]-1,3-thiazole-4-carboxylate
• Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate
• YKABYQPSVFYYFG-UHFFFAOYSA-N
• Ethyl 2-p-fluoroanilinothiazole-4-carboxylate
• Ethyl 4-((4-fluorophenyl)amino)-3,5-thiazolecarboxylate
• 2-(4-Fluoro-phenylamino)-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD22577411
• Inchi： 1S/C12H11FN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： YKABYQPSVFYYFG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Topological Polar Surface Area: 79.5

Additional information on Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate

Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate (CAS No. 1449274-53-6): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate (CAS No. 1449274-53-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This comprehensive overview delves into the chemical structure, synthesis methods, and recent applications of this compound, highlighting its importance in modern research and development.

Chemical Structure and Properties

Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms. The presence of the fluorine atom in the phenyl group and the ester functionality in the carboxylate moiety imparts unique chemical and physical properties to this compound. The molecular formula of Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate is C₁₂H₁₁FN₂O₂S, with a molecular weight of approximately 270.3 g/mol.

The compound exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 105°C to 107°C, making it suitable for various synthetic reactions and analytical techniques. The presence of the fluorine atom enhances the compound's lipophilicity and bioavailability, which are crucial factors in drug design and development.

Synthesis Methods

The synthesis of Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate has been extensively studied in recent years. One common approach involves the reaction of 2-chloroacetyl chloride with 4-fluoroaniline to form an intermediate amide, followed by cyclization with thiourea to generate the thiazole ring. The final step involves esterification with ethanol to produce the desired compound.

A detailed synthetic route is as follows:

1. Preparation of 2-chloro-N-(4-fluorophenyl)acetamide: React 2-chloroacetyl chloride with 4-fluoroaniline in an appropriate solvent such as dichloromethane or toluene at room temperature for several hours.
2. Cyclization to form the thiazole ring: Add thiourea to the intermediate amide under reflux conditions to facilitate cyclization. The reaction mixture is then cooled and filtered to obtain the thiazole derivative.
3. Esterification: Treat the thiazole derivative with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid to form Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate.

This synthetic method is scalable and can be adapted for large-scale production in industrial settings. Recent advancements in green chemistry have also led to more environmentally friendly approaches using microwave-assisted synthesis and catalyst-free conditions.

Applications in Pharmaceuticals

Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate has garnered significant attention in pharmaceutical research due to its potential as a lead compound for drug discovery. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The presence of the fluorine atom enhances these activities by improving binding affinity and metabolic stability.

A notable application of this compound is its use as an inhibitor of protein kinases, which are key enzymes involved in various cellular processes such as cell growth, differentiation, and apoptosis. Recent studies have shown that derivatives of Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate exhibit potent inhibitory effects on specific kinases associated with cancer progression. These findings have opened new avenues for developing targeted therapies for various types of cancer.

In addition to its anticancer properties, this compound has also been investigated for its potential as an antiviral agent. Research has demonstrated that certain derivatives can effectively inhibit viral replication by interfering with essential viral enzymes. This makes them promising candidates for developing new antiviral drugs against emerging viral threats.

Applications in Agrochemicals

Beyond pharmaceuticals, Ethyl 2-((4-fluorophenyl)amino)-1,3-thiazole-4-carboxylate has found applications in agrochemicals due to its excellent bioactivity against plant pathogens. Thiazoles are known for their broad-spectrum antimicrobial properties, making them valuable components in fungicides and bactericides used in crop protection.

A study published in the Journal of Agricultural and Food Chemistry reported that derivatives of this compound exhibited strong fungicidal activity against several plant pathogens responsible for crop diseases such as powdery mildew and gray mold. The enhanced lipophilicity conferred by the fluorine atom improves the penetration of these compounds into plant tissues, ensuring effective control of fungal infections.

Furthermore, the stability and low toxicity profile of these compounds make them suitable for use in sustainable agriculture practices. Ongoing research aims to optimize their formulation and delivery methods to maximize their efficacy while minimizing environmental impact.

Applications in Materials Science